Cas no 1803935-01-4 (3-(Aminomethyl)-4,5-dibromo-2-(trifluoromethoxy)pyridine)

• Product Name: 3-(Aminomethyl)-4,5-dibromo-2-(trifluoromethoxy)pyridine
• CAS No: 1803935-01-4
• MF: C₇H₅Br₂F₃N₂O
• MW: 349.93061041832
• CID: 4798468
• Update Time: 2025-05-25

3-(Aminomethyl)-4,5-dibromo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4,5-dibromo-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5Br2F3N2O/c8-4-2-14-6(15-7(10,11)12)3(1-13)5(4)9/h2H,1,13H2
• InChI Key： ZNFWVOKBOPNWIZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1CN)OC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.6
• Topological Polar Surface Area: 48.1

Additional information on 3-(Aminomethyl)-4,5-dibromo-2-(trifluoromethoxy)pyridine

3-(Aminomethyl)-4,5-dibromo-2-(trifluoromethoxy)pyridine: A Comprehensive Overview

3-(Aminomethyl)-4,5-dibromo-2-(trifluoromethoxy)pyridine (CAS No. 1803935-01-4) is a highly specialized organic compound with a unique structure that combines multiple functional groups. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in chemistry and materials science. The molecule features a pyridine ring with substituents at positions 2, 3, and 4/5. Specifically, the trifluoromethoxy group is attached at position 2, an aminomethyl group at position 3, and bromine atoms at positions 4 and 5. These substituents confer the compound with distinctive electronic and steric properties, making it a valuable building block in organic synthesis.

The synthesis of 3-(Aminomethyl)-4,5-dibromo-2-(trifluoromethoxy)pyridine involves a series of carefully designed reactions. Starting from pyridine derivatives, the introduction of bromine atoms and the trifluoromethoxy group requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds, reducing production costs and environmental impact. The presence of the aminomethyl group allows for further functionalization, enabling the creation of derivatives with tailored properties for specific applications.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The combination of electron-withdrawing groups like the trifluoromethoxy group and electron-donating groups like the aminomethyl group creates a molecule with unique electronic properties that can interact with biological targets in novel ways. Recent studies have explored its potential as a scaffold for developing new pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its role in drug discovery, 3-(Aminomethyl)-4,5-dibromo-2-(trifluoromethoxy)pyridine has shown potential in materials science. Its ability to form coordination complexes makes it a candidate for applications in catalysis and sensor development. Researchers have recently investigated its use as a ligand in metalloporphyrin systems, where it enhances catalytic activity due to its electron-withdrawing effects on the metal center.

The structural versatility of this compound also extends to its use in polymer chemistry. By incorporating this pyridine derivative into polymer backbones, scientists have developed materials with improved thermal stability and mechanical properties. These polymers are being explored for use in high-performance electronics and advanced composites.

From an environmental perspective, understanding the fate and transport of 3-(Aminomethyl)-4,5-dibromo-2-(trifluoromethoxy)pyridine is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its degradation pathways under various environmental conditions, providing insights into how this compound interacts with natural systems. These findings are essential for ensuring sustainable practices in its production and application.

In conclusion, 3-(Aminomethyl)-4,5-dibromo-2-(trifluoromethoxy)pyridine (CAS No. 1803935-01-4) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug discovery to materials science, while ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic methods and material characterization techniques continue to evolve, this compound is poised to play an increasingly important role in both academic research and industrial applications.